4-aminooxane-2-carbonitrile hydrochloride

• IUPAC Name: 4-aminooxane-2-carbonitrile;hydrochloride
• InChI: InChI=1S/C6H10N2O.ClH/c7-4-6-3-5(8)1-2-9-6;/h5-6H,1-3,8H2;1H
• InChI Key: BZKJADUOHVHENS-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CC1N)C#N.Cl
• Molecular Formula: C6H11ClN2O
• Molecular Weight: 162.62 g/mol

Description

4-Aminooxane-2-carbonitrile hydrochloride (AOCN-HCl) is an organic compound that is used extensively in the field of chemistry and biochemistry. It is a colorless solid with a molecular weight of 181.6 g/mol and a melting point of 174-176°C. AOCN-HCl is a white crystalline solid that is soluble in water, methanol, and ethanol. It is a versatile compound with a wide range of applications in the laboratory, including synthesis of pharmaceuticals, organic compounds, and new materials.

Scientific Research Applications

4-aminooxane-2-carbonitrile hydrochloride is widely used in the field of scientific research. It is used as a starting material in the synthesis of various organic compounds, including pharmaceuticals, dyes, and fragrances. It is also used in the synthesis of polymers, such as polyurethanes, and in the production of catalysts. Furthermore, 4-aminooxane-2-carbonitrile hydrochloride is used in the synthesis of various inorganic compounds, such as metal complexes, and in the synthesis of proteins, peptides, and other biomolecules.

Mechanism of Action

The mechanism of action of 4-aminooxane-2-carbonitrile hydrochloride is not well understood. However, it is believed that the compound acts as a proton donor, donating a proton to the substrate. This protonation leads to the formation of a new chemical bond, which can then be used in the synthesis of various organic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-aminooxane-2-carbonitrile hydrochloride are not well understood. However, it is believed that the compound may have some effects on the metabolism of certain proteins and peptides. In addition, 4-aminooxane-2-carbonitrile hydrochloride may have some effects on the activity of certain enzymes, as well as on the transport of certain molecules across cell membranes.

Advantages and Limitations for Lab Experiments

4-aminooxane-2-carbonitrile hydrochloride is a versatile compound that has a wide range of applications in the laboratory. It is relatively stable and has a low toxicity, making it safe to use in the laboratory. In addition, 4-aminooxane-2-carbonitrile hydrochloride is relatively inexpensive and readily available. However, the compound is sensitive to air and light, and must be stored in a cool, dry place.

Future Directions

The potential applications of 4-aminooxane-2-carbonitrile hydrochloride are vast, and there are many possible directions for future research. These include further investigation into the biochemical and physiological effects of the compound, as well as the development of new methods for its synthesis. Additionally, further research into the mechanisms of action of 4-aminooxane-2-carbonitrile hydrochloride could lead to the development of new compounds with novel properties. Furthermore, the compound could be used in the synthesis of new materials, such as polymers and catalysts, and could be used in the development of new pharmaceuticals.

Synthesis Methods

4-aminooxane-2-carbonitrile hydrochloride is usually synthesized from 4-aminooxane-2-carboxylic acid and hydrochloric acid. The reaction involves the formation of an ester bond between the carboxylic acid and the hydrochloric acid. The reaction is catalyzed by an acid such as sulfuric acid, and is typically carried out at temperatures between 40-50°C. The reaction is typically complete within 1-2 hours.